N-[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide

• IUPAC Name: N-[1-[(4-chlorophenyl)methyl]benzimidazol-2-yl]-4-methylbenzamide
• InChI: InChI=1S/C22H18ClN3O/c1-15-6-10-17(11-7-15)21(27)25-22-24-19-4-2-3-5-20(19)26(22)14-16-8-12-18(23)13-9-16/h2-13H,14H2,1H3,(H,24,25,27)
• InChI Key: ZKANFNLNMBEIAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)Cl
• Molecular Formula: C22H18ClN3O
• Molecular Weight: 375.8 g/mol

Description

N-[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide, also known as CB-30865, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of benzimidazole derivatives and has been found to exhibit various biological activities. In

Mechanism of Action

The exact mechanism of action of N-[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide is not fully understood. However, studies have suggested that it may exert its biological activities by inhibiting the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer. This compound has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tissue remodeling and cancer progression.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This compound has also been shown to inhibit the proliferation and migration of cancer cells. In addition, it has been found to reduce fibrosis and angiogenesis in various animal models.

Advantages and Limitations for Lab Experiments

N-[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide has several advantages for lab experiments. It is a highly potent and selective inhibitor of NF-κB and MMPs. It is also relatively easy to synthesize and purify. However, this compound has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. In addition, it has not been extensively tested for its toxicity and pharmacokinetics.

Future Directions

There are several future directions for the study of N-[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide. One potential direction is to further explore its anti-inflammatory and anti-cancer activities in preclinical and clinical studies. Another direction is to investigate its potential use in the treatment of fibrosis and angiogenesis. Additionally, it may be worthwhile to develop more potent and selective analogs of this compound that could be used for therapeutic purposes. Finally, more research is needed to determine the toxicity and pharmacokinetics of this compound in order to assess its safety for human use.

Scientific Research Applications

N-[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anti-inflammatory and anti-cancer activities. In addition, it has been shown to possess anti-fibrotic and anti-angiogenic properties. This compound has also been studied for its potential use in the treatment of various diseases, including rheumatoid arthritis, cancer, and fibrosis.